N-benzyl-4-(1-(2-chloro-6-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)butanamide

• IUPAC Name: N-benzyl-4-[1-[(2-chloro-6-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide
• InChI: InChI=1S/C24H21ClFN3O3S/c25-18-8-4-9-19(26)17(18)15-29-20-11-13-33-22(20)23(31)28(24(29)32)12-5-10-21(30)27-14-16-6-2-1-3-7-16/h1-4,6-9,11,13H,5,10,12,14-15H2,(H,27,30)
• InChI Key: DGOJTWRWMLWWHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCCN2C(=O)C3=C(C=CS3)N(C2=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C24H21ClFN3O3S
• Molecular Weight: 486.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl and fluorobenzyl groups suggests that the compound could have aromatic character, which could influence its chemical reactivity and physical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For example, the amide group could participate in hydrolysis reactions under acidic or basic conditions. The benzyl and fluorobenzyl groups could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance the compound’s solubility in polar solvents. The aromatic rings could contribute to the compound’s stability and rigidity.

Future Directions

The potential applications and future directions for research on this compound would depend on its physical and chemical properties, as well as its biological activity. If the compound shows promising activity in preliminary studies, it could be further optimized and studied in more detail.